Cas no 714204-42-9 (5-chloro-N-ethyl-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-chloro-N-ethyl-2-methoxybenzene-1-sulfonamide
• CAS No: 714204-42-9
• MF: C₉H₁₂ClNO₃S
• MW: 249.714480400085
• CID: 5361725
• Update Time: 2025-10-29

5-chloro-N-ethyl-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 5-chloro-N-ethyl-2-methoxy-
• 5-chloro-N-ethyl-2-methoxybenzene-1-sulfonamide

• Inchi： 1S/C9H12ClNO3S/c1-3-11-15(12,13)9-6-7(10)4-5-8(9)14-2/h4-6,11H,3H2,1-2H3
• InChI Key： TVNRHGLWNZWIFZ-UHFFFAOYSA-N
• SMILES： C1(S(NCC)(=O)=O)=CC(Cl)=CC=C1OC

Additional information on 5-chloro-N-ethyl-2-methoxybenzene-1-sulfonamide

Introduction to 5-chloro-N-ethyl-2-methoxybenzene-1-sulfonamide (CAS No. 714204-42-9)

5-chloro-N-ethyl-2-methoxybenzene-1-sulfonamide, identified by the chemical compound identifier CAS No. 714204-42-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural features of 5-chloro-N-ethyl-2-methoxybenzene-1-sulfonamide, including its chloro and methoxy substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The sulfonamide functional group in 5-chloro-N-ethyl-2-methoxybenzene-1-sulfonamide is known to play a crucial role in its interaction with biological targets. Sulfonamides are widely recognized for their ability to inhibit enzymes and receptors, thereby modulating various physiological processes. The presence of the chloro group at the 5-position enhances the lipophilicity of the molecule, which can influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, the methoxy group at the 2-position introduces a hydrophilic character, which can further modulate the compound's solubility and bioavailability.

In recent years, there has been a growing interest in developing novel sulfonamide derivatives as potential therapeutic agents. The compound 5-chloro-N-ethyl-2-methoxybenzene-1-sulfonamide has been studied for its potential applications in treating various diseases, including infectious diseases, inflammatory disorders, and cancer. The structural motifs present in this compound make it an attractive candidate for further exploration in drug discovery.

One of the most compelling aspects of 5-chloro-N-ethyl-2-methoxybenzene-1-sulfonamide is its versatility as a chemical scaffold. Researchers have leveraged its structure to develop derivatives with enhanced biological activity and improved pharmacokinetic properties. For instance, modifications to the N-ethyl substituent or the chloro and methoxy groups have led to compounds with improved binding affinity to target proteins. These modifications are often guided by computational modeling and high-throughput screening techniques, which allow for rapid identification of promising candidates.

The synthesis of 5-chloro-N-ethyl-2-methoxybenzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in its synthesis include chlorination of a methoxylated benzene derivative followed by sulfonation and N-substitution. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and reduce environmental impact.

Recent studies have highlighted the potential of 5-chloro-N-ethyl-2-methoxybenzene-1-sulfonamide in modulating inflammatory pathways. In particular, sulfonamides have been shown to interact with enzymes such as dihydropteroate synthase (DHPS), which is involved in bacterial folate metabolism. This interaction has been exploited in the development of antibiotics targeting resistant strains of bacteria. Additionally, sulfonamides have demonstrated anti-inflammatory properties by inhibiting key signaling pathways involved in inflammation.

The pharmacological profile of 5-chloro-N-ethyl-2-methoxybenzene-1-sulfonamide is further enhanced by its ability to cross biological membranes due to its lipophilic nature. This property allows it to reach target sites within cells efficiently. Moreover, its sulfonamide core provides a platform for selective binding to biological targets without significant off-target effects.

In conclusion, 5-chloro-N-ethyl-2-methoxybenzene-1-sulfonamide (CAS No. 714204-42-9) represents a promising compound in pharmaceutical research with potential applications across multiple therapeutic areas. Its unique structural features make it an excellent candidate for further development into novel drugs targeting various diseases. As research continues to uncover new biological activities and synthetic strategies for this compound, it is likely that its importance in medicinal chemistry will only grow.